Cas no 1804955-10-9 (Ethyl 3-cyano-2-hydroxymethyl-4-nitrophenylacetate)

• Product Name: Ethyl 3-cyano-2-hydroxymethyl-4-nitrophenylacetate
• CAS No: 1804955-10-9
• MF: C₁₂H₁₂N₂O₅
• MW: 264.234083175659
• CID: 4944364
• Update Time: 2025-11-01

Ethyl 3-cyano-2-hydroxymethyl-4-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-hydroxymethyl-4-nitrophenylacetate

• Inchi： 1S/C12H12N2O5/c1-2-19-12(16)5-8-3-4-11(14(17)18)9(6-13)10(8)7-15/h3-4,15H,2,5,7H2,1H3
• InChI Key： AVXUNSUWBGHNQI-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(=C(C#N)C=1CO)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 383
• XLogP3: 0.7
• Topological Polar Surface Area: 116

Additional information on Ethyl 3-cyano-2-hydroxymethyl-4-nitrophenylacetate

Introduction to Ethyl 3-cyano-2-hydroxymethyl-4-nitrophenylacetate (CAS No. 1804955-10-9)

Ethyl 3-cyano-2-hydroxymethyl-4-nitrophenylacetate (CAS No. 1804955-10-9) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, a hydroxymethyl group, and a nitro group, exhibits promising potential in various biological applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The molecular formula of Ethyl 3-cyano-2-hydroxymethyl-4-nitrophenylacetate is C₁₃H₁₃N₂O₅, and its molecular weight is approximately 279.25 g/mol. The compound's structure consists of a phenyl ring substituted with a cyano group at the 3-position, a hydroxymethyl group at the 2-position, and a nitro group at the 4-position. The ethyl ester moiety is attached to the phenyl ring through an acetate linkage. These functional groups contribute to the compound's chemical reactivity and biological activity.

The synthesis of Ethyl 3-cyano-2-hydroxymethyl-4-nitrophenylacetate typically involves multi-step reactions. One common approach starts with the nitration of an appropriate phenol derivative to introduce the nitro group. Subsequent reactions include cyano group introduction via nitrile formation and hydroxymethylation using an appropriate reagent. Finally, esterification with ethyl alcohol yields the desired product. The synthetic route can be optimized for yield and purity, making it suitable for large-scale production in pharmaceutical settings.

Recent studies have explored the biological activities of Ethyl 3-cyano-2-hydroxymethyl-4-nitrophenylacetate. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, Ethyl 3-cyano-2-hydroxymethyl-4-nitrophenylacetate has been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of Ethyl 3-cyano-2-hydroxymethyl-4-nitrophenylacetate have also been studied to assess its suitability for therapeutic applications. Initial findings indicate that it has favorable oral bioavailability and a reasonable half-life in vivo, which are crucial factors for drug development. However, further research is needed to optimize its pharmacokinetic profile and evaluate its safety in animal models.

In conclusion, Ethyl 3-cyano-2-hydroxymethyl-4-nitrophenylacetate (CAS No. 1804955-10-9) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and potential therapeutic applications make it an exciting target for medicinal chemists and pharmaceutical researchers. Ongoing studies are expected to uncover more about its mechanisms of action and potential clinical uses, contributing to advancements in drug discovery and development.